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Compound of Interest

Compound Name: Bis(2-mercaptoethyl) sulfide

Cat. No.: B1581568 Get Quote

An In-depth Technical Guide to Bis(2-mercaptoethyl) sulfide: Chemical Properties and

Structure

Abstract
Bis(2-mercaptoethyl) sulfide, also known by its IUPAC name 2-(2-

sulfanylethylsulfanyl)ethanethiol, is a dithiol compound with the molecular formula C₄H₁₀S₃.[1]

[2] It is a colorless liquid characterized by a strong, unpleasant odor.[1][3] This technical guide

provides a comprehensive overview of its chemical structure, physicochemical properties,

synthesis methodologies, and key applications, tailored for researchers, scientists, and

professionals in drug development. The presence of two terminal thiol (-SH) groups and a

central thioether linkage makes it a significant building block in coordination chemistry and

organic synthesis.[1]

Chemical Structure and Identification
Bis(2-mercaptoethyl) sulfide is an acyclic organic molecule featuring a pentane backbone

with sulfur atoms at positions 1, 3, and 5, where the terminal sulfurs are protonated to form thiol

groups. The molecule is achiral.[2]

Key identifiers for this compound are listed below:

IUPAC Name: 2-(2-sulfanylethylsulfanyl)ethanethiol[4]
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CAS Number: 3570-55-6[1][4][5][6]

Molecular Formula: C₄H₁₀S₃[1][2]

Molecular Weight: 154.32 g/mol [1][2]

SMILES: C(CSCCS)S[2][4]

InChIKey: KSJBMDCFYZKAFH-UHFFFAOYSA-N[2][4]

Synonyms: 3-Thia-1,5-pentanedithiol, 2,2'-Thiodiethanethiol, 2-Mercaptoethyl sulfide, 2,2'-

Dimercaptodiethyl sulfide.[1][4]

Physicochemical Properties
Bis(2-mercaptoethyl) sulfide is a colorless liquid at room temperature.[1] Its key physical and

chemical properties are summarized in the table below. It is generally insoluble in water but

soluble in various organic solvents such as alcohol, ether, toluene, dioxane, and chloroform.

Property Value Reference

Appearance Clear colorless liquid [1]

Melting Point -11 °C [1]

Boiling Point 135-136 °C at 10 mm Hg [1][5][6]

Density 1.183 g/mL at 25 °C [1][5][6]

Flash Point 195 °F (90.5 °C) [1][3]

Refractive Index (n20/D) 1.5961 [1][5][6]

Vapor Pressure 0.61 Pa at 20 °C [1]

Water Solubility
620 mg/L at 20 °C (Difficult to

mix)
[1][6]

pKa 9.47 ± 0.10 (Predicted) [1]

Experimental Protocols: Synthesis
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A common and industrially applicable method for synthesizing Bis(2-mercaptoethyl) sulfide
involves a two-step reaction starting from thiodiglycol and thiourea.[7] This approach is favored

due to readily available starting materials, high yield, and more environmentally friendly

conditions compared to other methods.[7]

3.1. Synthesis Workflow

The overall workflow for the synthesis is depicted below.

Reactants
Reaction Steps Purification Final Product

Thiodiglycol

Step 1: Substitution
(Formation of Isothiouronium Salt)

Thiourea

Step 2: Alkaline Hydrolysis Distillation Bis(2-mercaptoethyl) sulfide

Click to download full resolution via product page

Caption: Synthesis workflow for Bis(2-mercaptoethyl) sulfide.

3.2. Detailed Methodology

The synthesis process is divided into two main stages: substitution to form an intermediate salt

and subsequent alkaline hydrolysis.[7]

Step 1: Substitution Reaction (Salt Formation)

Charge a reaction vessel with thiodiglycol and thiourea.

Add an acidic catalyst (e.g., hydrochloric acid, sulfuric acid).

Heat the mixture to initiate the substitution reaction, leading to the formation of an

isothiouronium salt intermediate.

The reaction is typically carried out for several hours until completion, which can be

monitored by techniques like TLC or HPLC.

Step 2: Alkaline Hydrolysis
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To the vessel containing the intermediate salt, add an aqueous solution of a base (e.g.,

sodium hydroxide, potassium carbonate).

Heat the reaction mixture, preferably within a temperature range of 55 to 85 °C, with an

optimal range of 60-65 °C.[7] This step hydrolyzes the salt to yield the crude Bis(2-
mercaptoethyl) sulfide.

After hydrolysis, the organic layer containing the product is separated from the aqueous

layer.

Step 3: Purification

The crude product is purified by vacuum distillation.

An antioxidant, such as Butylated hydroxytoluene (BHT), may be added to the crude

product before distillation to prevent oxidation.[7]

The final product is collected as a high-purity, colorless liquid.

Applications in Research and Development
The unique structure of Bis(2-mercaptoethyl) sulfide, with its flexible thioether backbone and

reactive thiol end groups, makes it a valuable reagent in several fields.

Coordination Chemistry: It serves as a ligand in the synthesis of novel polynuclear gold(I)

phosphine complexes, which have potential applications in catalysis, sensing, and materials

science.[1]

Analytical Chemistry: It is utilized for the extraction and subsequent photometric

determination of nickel (Ni).[1][6] It also participates in color reactions with various metals,

allowing for their qualitative and quantitative analysis in environmental and industrial

samples.[1]

Organic Synthesis: It is a key intermediate for creating more complex sulfur-containing

molecules like thioesters, sulfoxides, and sulfones.[7]

Safety and Handling
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Bis(2-mercaptoethyl) sulfide is a hazardous chemical that requires careful handling in a well-

ventilated area, preferably a fume hood.[8]

GHS Hazards: The compound is classified as harmful or toxic if swallowed, harmful if

inhaled, and may cause skin and serious eye irritation.[4] It can also cause an allergic skin

reaction.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[8]

Handling Precautions: Avoid contact with skin, eyes, and clothing. Keep away from heat,

sparks, and open flames.[8] It is air-sensitive and should be stored under an inert gas

atmosphere in a cool, dark, and well-ventilated place.[9]

First Aid: In case of contact, immediately flush the affected area with copious amounts of

water. If inhaled, move to fresh air. If swallowed, rinse mouth with water and seek immediate

medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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